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Compound of Interest

Compound Name: A-850002

Cat. No.: B1664268 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and use of A-85380, a

potent and selective agonist for the α4β2 nicotinic acetylcholine receptor (nAChR), in cell

culture applications. Adherence to these guidelines will ensure reproducibility and accuracy in

experimental outcomes.

Introduction
A-85380 is a valuable pharmacological tool for investigating the role of α4β2 nAChRs in various

physiological and pathological processes.[1][2] It is a high-affinity agonist that can be used to

stimulate these receptors in a variety of in vitro systems, including primary neuronal cultures

and cell lines expressing recombinant nAChRs. Proper dissolution and handling of A-85380 are

critical for obtaining reliable and consistent results.

Product Information
Chemical Name: 3-[(2S)-2-Azetidinylmethoxy]-pyridine dihydrochloride

Molecular Formula: C₉H₁₂N₂O · 2HCl

Molecular Weight: 237.13 g/mol [3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1664268?utm_src=pdf-interest
https://www.medchemexpress.com/a-85380-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/16958984/
https://www.tocris.com/products/a-85380-dihydrochloride_5017
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 174740-86-4[1][3]

Quantitative Data Summary
The following table summarizes the key pharmacological parameters of A-85380.

Parameter
Receptor
Subtype

Value Species Reference

Ki α4β2 0.05 nM Human [3]

α7 148 nM Human [3]

α1β1δγ 314 nM Torpedo [3]

EC₅₀
Cation Efflux

(α4β2)
0.7 µM Human

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

A-85380 dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, newly opened[1]

Sterile microcentrifuge tubes

Ultrasonic bath (optional)[1]

Vortex mixer

Protocol:

Weighing: Accurately weigh out the desired amount of A-85380 dihydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 2.37 mg of A-85380 dihydrochloride.
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Dissolution: Add the appropriate volume of DMSO to the A-85380 powder. For a 10 mM

stock solution, add 1 mL of DMSO for every 2.37 mg of powder.

Mixing: Vortex the solution thoroughly to facilitate dissolution. If the compound does not fully

dissolve, brief ultrasonication may be required.[1] Visually inspect the solution to ensure

there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of a 10 mM Stock Solution in Water
Materials:

A-85380 dihydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Protocol:

Weighing: As described in section 4.1.1, weigh 2.37 mg of A-85380 dihydrochloride to

prepare 1 mL of a 10 mM stock solution.

Dissolution: Add the appropriate volume of sterile water to the A-85380 powder.

Mixing: Vortex the solution until the powder is completely dissolved.

Aliquoting: Aliquot the stock solution into sterile microcentrifuge tubes.

Storage: Store the aqueous stock solutions at -20°C or -80°C. It is recommended to use

aqueous solutions promptly and avoid long-term storage if possible.
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Preparation of Working Solutions in Cell Culture Medium
Protocol:

Thawing: Thaw a single aliquot of the A-85380 stock solution at room temperature.

Dilution: Serially dilute the stock solution in your desired cell culture medium to achieve the

final working concentration. It is crucial to add the stock solution to the medium and mix

immediately to prevent precipitation.

Solvent Control: Prepare a vehicle control by adding the same final concentration of the

solvent (DMSO or water) to the cell culture medium without the A-85380. The final

concentration of DMSO in the cell culture medium should typically be kept below 0.1% to

avoid solvent-induced cytotoxicity.

Application: Add the working solution or vehicle control to your cell cultures and proceed with

your experiment.

Signaling Pathway and Experimental Workflow
A-85380 Signaling Pathway
A-85380 acts as an agonist at the α4β2 nicotinic acetylcholine receptor, a ligand-gated ion

channel. Upon binding, it induces a conformational change in the receptor, leading to the

opening of the channel and a subsequent influx of cations, primarily Na⁺ and Ca²⁺. The influx

of these ions depolarizes the cell membrane and the increase in intracellular calcium can

trigger various downstream signaling cascades.
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Caption: A-85380 binding to α4β2 nAChR and subsequent signaling.

Experimental Workflow for Cell Treatment
The following diagram illustrates a typical workflow for treating cultured cells with A-85380.
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Caption: General workflow for A-85380 treatment in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664268#how-to-dissolve-a-85380-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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